2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole

• IUPAC Name: 2-[1-(6-methoxynaphthalen-2-yl)ethyl]-1-propylbenzimidazole
• InChI: InChI=1S/C23H24N2O/c1-4-13-25-22-8-6-5-7-21(22)24-23(25)16(2)17-9-10-19-15-20(26-3)12-11-18(19)14-17/h5-12,14-16H,4,13H2,1-3H3
• InChI Key: XPHYWHMVNCSALR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C(C)C3=CC4=C(C=C3)C=C(C=C4)OC
• Molecular Formula: C23H24N2O
• Molecular Weight: 344.4 g/mol

Description

2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole, also known as Praziquantel, is a medication used to treat parasitic infections such as schistosomiasis, liver flukes, and tapeworms. Praziquantel is a benzimidazole carbamate derivative and is classified as an anthelmintic drug.

Mechanism of Action

The exact mechanism of action of 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole is not fully understood. However, it is believed to work by increasing the permeability of the parasite's cell membrane to calcium ions, leading to paralysis and death of the parasite. 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole also causes contraction of the parasite's musculature, which helps to expel the parasite from the host.
Biochemical and Physiological Effects:
2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole has been found to have minimal toxicity in humans and animals. It is rapidly absorbed and metabolized by the liver, with a half-life of approximately 1-3 hours. 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole is excreted primarily in the urine and feces. 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole has been found to have minimal effects on the host's immune system and no significant effects on reproductive function.

Advantages and Limitations for Lab Experiments

2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole is a widely used anthelmintic drug due to its high efficacy and low toxicity. However, there are some limitations to its use in lab experiments. 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole has a short half-life, which may require frequent dosing in experiments. 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole is also not effective against all species of parasites, and resistance to the drug has been reported in some cases.

Future Directions

There are several future directions for research on 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole. One area of research is the development of new formulations of the drug that can improve its efficacy and reduce the frequency of dosing. Another area of research is the identification of new targets for anthelmintic drugs that can be used in combination with 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole to improve its efficacy and reduce the risk of resistance. Finally, research is needed to better understand the mechanism of action of 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole and to identify new drugs that can be used to treat parasitic infections.

Scientific Research Applications

2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole has been extensively studied for its efficacy in treating parasitic infections. Research has shown that 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole is highly effective against Schistosoma mansoni, Schistosoma haematobium, and Schistosoma japonicum, the three major species of schistosomiasis. 2-[1-(6-methoxy-2-naphthyl)ethyl]-1-propyl-1H-benzimidazole has also been found to be effective against other parasitic infections such as liver flukes and tapeworms.